Cas no 91766-40-4 (Hexanedioic acid, 2-acetyl-3-oxo-, 1,6-diethyl ester)

• Product Name: Hexanedioic acid, 2-acetyl-3-oxo-, 1,6-diethyl ester
• CAS No: 91766-40-4
• MF: C₁₂H₁₈O₆
• MW: 258.267724514008
• MDL: MFCD34603737
• CID: 5235553
• Update Time: 2025-06-09

Hexanedioic acid, 2-acetyl-3-oxo-, 1,6-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, 2-acetyl-3-oxo-, 1,6-diethyl ester

• MDL： MFCD34603737
• Inchi： 1S/C12H18O6/c1-4-17-10(15)7-6-9(14)11(8(3)13)12(16)18-5-2/h11H,4-7H2,1-3H3
• InChI Key： YHTVOVDBDCNBGD-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C(C)=O)C(=O)CCC(OCC)=O

Additional information on Hexanedioic acid, 2-acetyl-3-oxo-, 1,6-diethyl ester

Hexanedioic acid, 2-acetyl-3-oxo-, 1,6-diethyl ester (CAS No. 91766-40-4): A Comprehensive Overview

Hexanedioic acid, 2-acetyl-3-oxo-, 1,6-diethyl ester, identified by its CAS number 91766-40-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, exhibits unique chemical properties that make it a valuable intermediate in various synthetic pathways. Its applications span across multiple domains, including medicinal chemistry, material science, and industrial synthesis.

The molecular formula of Hexanedioic acid, 2-acetyl-3-oxo-, 1,6-diethyl ester is C₁₀H₁₄O₅, reflecting its rich oxygen content and the presence of both acetyl and ester functional groups. These structural features contribute to its reactivity and make it a versatile building block for more complex molecules. The compound's ability to undergo various chemical transformations under controlled conditions has positioned it as a key player in the development of novel synthetic strategies.

In recent years, the interest in Hexanedioic acid, 2-acetyl-3-oxo-, 1,6-diethyl ester has been fueled by its potential applications in pharmaceutical research. Specifically, its structural motif has been explored as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its reactive sites to develop derivatives with enhanced pharmacological properties. For instance, studies have demonstrated its utility in generating compounds with anti-inflammatory and antimicrobial characteristics. These findings underscore the importance of this compound in the quest for new therapeutic agents.

The synthesis of Hexanedioic acid, 2-acetyl-3-oxo-, 1,6-diethyl ester involves a series of well-defined chemical reactions that highlight its synthetic utility. The process typically begins with the condensation of appropriate precursors followed by functional group transformations such as oxidation and esterification. Advanced synthetic techniques, including catalytic methods and green chemistry principles, have been employed to optimize yield and purity. These advancements not only enhance the efficiency of production but also align with the growing emphasis on sustainable chemical practices.

The physicochemical properties of Hexanedioic acid, 2-acetyl-3-oxo-, 1,6-diethyl ester are another area of active investigation. Its solubility profile, melting point, and reactivity under different conditions are critical parameters that influence its applicability in various fields. For example, its solubility in common organic solvents makes it suitable for use in solution-phase reactions. Additionally, its stability under controlled storage conditions ensures long-term viability for research purposes.

In the realm of material science, Hexanedioic acid, 2-acetyl-3-oxo-, 1,6-diethyl ester has been explored for its potential role in polymer synthesis. Its ability to act as a monomer or crosslinking agent contributes to the development of novel polymers with tailored properties. These materials find applications in coatings, adhesives, and advanced materials engineering. The versatility of this compound underscores its significance beyond traditional pharmaceutical applications.

The regulatory landscape surrounding the use of Hexanedioic acid, 2-acetyl-3-oxo-, 1,6-diethyl ester is also noteworthy. While it is not classified as a hazardous or controlled substance under current regulations, adherence to good laboratory practices (GLP) is essential when handling this compound. Proper storage conditions and handling protocols must be followed to ensure safety and efficacy in research settings.

The future prospects for Hexanedioic acid, 2-acetyl-3-oxo-, 1,6-diethyl ester are promising given its multifaceted applications. Ongoing research aims to uncover new synthetic pathways and expand its utility in drug discovery and material science. Collaborative efforts between academia and industry are expected to drive innovation and lead to groundbreaking applications.